Cas no 85267-67-0 (1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-(4-hydroxybut-1-yn-1-yl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-(4-hydroxybut-1-yn-1-yl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 85267-67-0
• MF: C₁₃H₁₆N₂O₇
• MW: 312.275343894959
• CID: 2950782
• PubChem ID: 23254967
• Update Time: 2025-04-21

1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-(4-hydroxybut-1-yn-1-yl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 5-(4-羟基-1-丁炔基)尿苷
• 1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-(4-hydroxybut-1-yn-1-yl)pyrimidine-2,4(1H,3H)-dione
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(4-hydroxybut-1-ynyl)pyrimidine-2,4-dione
• 5-(4-Hydroxybutyn-1-yl)uridine
• 5-(4-Hydroxybutynyl)uridine
• A900636
• SCHEMBL1994687
• NH15515
• 85267-67-0

• Inchi： 1S/C13H16N2O7/c16-4-2-1-3-7-5-15(13(21)14-11(7)20)12-10(19)9(18)8(6-17)22-12/h5,8-10,12,16-19H,2,4,6H2,(H,14,20,21)/t8-,9-,10-,12-/m1/s1
• InChI Key： JOODRRAZXIYEBW-DNRKLUKYSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(NC(C(C#CCCO)=C1)=O)=O)O)O

Computed Properties

• Exact Mass: 312.09575085Da
• Monoisotopic Mass: 312.09575085Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 140

Experimental Properties

• Density: 1.65±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.8 g/l) (25 º C),